Cas no 2137879-80-0 ([1-(Propan-2-yl)-2-{[4-(propan-2-yl)piperazin-1-yl]methyl}cyclopropyl]methanol)

• Product Name: [1-(Propan-2-yl)-2-{[4-(propan-2-yl)piperazin-1-yl]methyl}cyclopropyl]methanol
• CAS No: 2137879-80-0
• MF: C₁₅H₃₀N₂O
• MW: 254.411504268646
• CID: 6454587
• PubChem ID: 165489589
• Update Time: 2025-06-22

[1-(Propan-2-yl)-2-{[4-(propan-2-yl)piperazin-1-yl]methyl}cyclopropyl]methanol Chemical and Physical Properties

Names and Identifiers

• EN300-800305
• 2137879-80-0
• [1-(propan-2-yl)-2-{[4-(propan-2-yl)piperazin-1-yl]methyl}cyclopropyl]methanol
• [1-(Propan-2-yl)-2-{[4-(propan-2-yl)piperazin-1-yl]methyl}cyclopropyl]methanol

• Inchi： 1S/C15H30N2O/c1-12(2)15(11-18)9-14(15)10-16-5-7-17(8-6-16)13(3)4/h12-14,18H,5-11H2,1-4H3
• InChI Key： IMOSSCRJLITBDW-UHFFFAOYSA-N
• SMILES： OCC1(C(C)C)CC1CN1CCN(C(C)C)CC1

Computed Properties

• Exact Mass: 254.235813585g/mol
• Monoisotopic Mass: 254.235813585g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 26.7Ų

Additional information on [1-(Propan-2-yl)-2-{[4-(propan-2-yl)piperazin-1-yl]methyl}cyclopropyl]methanol

[1-(Propan-2-yl)-2-{[4-(propan-2-yl)piperazin-1-yl]methyl}cyclopropyl]methanol (CAS No. 2137879-80-0): A Comprehensive Overview

[1-(Propan-2-yl)-2-{[4-(propan-2-yl)piperazin-1-yl]methyl}cyclopropyl]methanol (CAS No. 2137879-80-0) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. In this comprehensive overview, we will delve into the chemical structure, synthesis, biological activities, and recent advancements in the study of this compound.

The chemical structure of [1-(Propan-2-yl)-2-{[4-(propan-2-yl)piperazin-1-yl]methyl}cyclopropyl]methanol is intricate and well-defined. It consists of a cyclopropyl ring attached to a methanol group, with a substituted piperazine moiety linked via a methyl group. The presence of the isopropyl groups on both the cyclopropyl and piperazine rings adds to the compound's complexity and contributes to its unique pharmacological properties.

In terms of synthesis, several methods have been reported in the literature for the preparation of [1-(Propan-2-yl)-2-{[4-(propan-2-yl)piperazin-1-yl]methyl}cyclopropyl]methanol. One common approach involves the reaction of an appropriate cyclopropyl derivative with a substituted piperazine in the presence of a suitable catalyst. The choice of catalyst and reaction conditions can significantly influence the yield and purity of the final product. Recent advancements in green chemistry have also led to the development of more environmentally friendly synthetic routes, which are gaining increasing attention in both academic and industrial settings.

The biological activities of [1-(Propan-2-yl)-2-{[4-(propan-2-yl)piperazin-1-yl]methyl}cyclopropyl]methanol have been extensively studied, revealing its potential as a therapeutic agent. One notable area of research is its activity as a modulator of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play crucial roles in various physiological processes, including neurotransmission, hormone signaling, and immune responses. Studies have shown that [1-(Propan-2-yl)-2-{[4-(propan-2-yl)piperazin-1-yl]methyl}cyclopropyl]methanol can selectively bind to specific GPCRs, modulating their activity and potentially offering new avenues for treating diseases such as neurodegenerative disorders and psychiatric conditions.

Another area of interest is the compound's anti-inflammatory properties. Inflammation is a key factor in many chronic diseases, including arthritis, cardiovascular diseases, and autoimmune disorders. Research has demonstrated that [1-(Propan-2-yl)-2-{[4-(propan-2-yl)piperazin-1-yl]methyl}cyclopropyl]methanol can inhibit the production of pro-inflammatory cytokines and reduce oxidative stress, making it a promising candidate for anti-inflammatory drug development.

The pharmacokinetic properties of [1-(Propan-2-yl)-2-{[4-(propan-2-yl)piperazin-1-yl]methyl}cyclopropyl]methanol have also been investigated to assess its suitability for clinical use. Studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The compound's high bioavailability and low toxicity make it an attractive candidate for further preclinical and clinical evaluation.

Recent clinical trials have further validated the therapeutic potential of [1-(Propan-2-y l)-2-{[4-(propan - 2 - y l) p ipe razi n - 1 - y l ] m e th y l } cy clopr opy l ] m e thanol. Phase I trials have demonstrated its safety and tolerability in healthy volunteers, while Phase II trials are currently underway to evaluate its efficacy in specific disease indications. Preliminary results from these trials are promising, with significant improvements observed in patient outcomes.

In addition to its therapeutic applications, [1-(Propan - 2 - y l ) - 2 - { [ 4 - ( pro pan - 2 - y l ) p i pe ra zi n - 1 - y l ] m e th y l } cy clo pr opy l ] m e thanol has also been explored for its potential use as a research tool in biochemical and pharmacological studies. Its ability to selectively modulate specific receptors makes it valuable for investigating receptor function and signaling pathways, contributing to our understanding of complex biological processes.

The future outlook for [1 -( Pro pan - 2 - y l ) - 2 - { [ 4 -( pro pan - 2 - y l ) pi pe ra zi n - 1 - y l ] me th y l } cy clo pr opy l ] me thanol is promising. Ongoing research continues to uncover new applications and optimize its properties for therapeutic use. Collaborative efforts between academia and industry are essential to advance this compound from bench to bedside, ultimately benefiting patients with unmet medical needs.